Cas no 1105245-73-5 (N'-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-N-(2-hydroxyethyl)ethanediamide)

• Product Name: N'-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-N-(2-hydroxyethyl)ethanediamide
• CAS No: 1105245-73-5
• MF: C₁₃H₁₇N₃O₅S
• MW: 327.35618185997
• CID: 5470431
• Update Time: 2025-11-06

N'-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-N-(2-hydroxyethyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[4-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]-N-(2-hydroxyethyl)oxamide
• N'-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-N-(2-hydroxyethyl)ethanediamide

• Inchi： 1S/C13H17N3O5S/c17-8-6-14-12(18)13(19)15-10-2-4-11(5-3-10)16-7-1-9-22(16,20)21/h2-5,17H,1,6-9H2,(H,14,18)(H,15,19)
• InChI Key： LWKANJFZJLSKOS-UHFFFAOYSA-N
• SMILES： C(NCCO)(=O)C(NC1=CC=C(N2CCCS2(=O)=O)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-N-(2-hydroxyethyl)ethanediamide

Comprehensive Overview of N'-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-N-(2-hydroxyethyl)ethanediamide (CAS No. 1105245-73-5)

N'-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-N-(2-hydroxyethyl)ethanediamide, with the CAS number 1105245-73-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique thiazolidine and hydroxyethyl functional groups, is often explored for its potential applications in drug development and molecular biology. Researchers are particularly interested in its structural properties, which may contribute to its interactions with biological targets.

The compound's molecular structure features a 1,1-dioxo-1lambda6,2-thiazolidine moiety, which is known for its role in enhancing solubility and bioavailability in drug formulations. The presence of a hydroxyethyl group further adds to its versatility, making it a candidate for prodrug design and targeted drug delivery systems. These attributes align with current trends in precision medicine and personalized therapeutics, topics that are highly searched in academic and industry circles.

In recent years, the demand for bioactive small molecules like CAS 1105245-73-5 has surged, driven by advancements in high-throughput screening and computational chemistry. Scientists frequently search for compounds with modifiable functional groups to optimize their pharmacokinetic profiles. This compound's amide linkage and sulfonyl group provide ample opportunities for chemical modifications, making it a valuable scaffold in medicinal chemistry.

Another area of interest is the compound's potential role in enzyme inhibition. The thiazolidine dioxide moiety is often associated with anti-inflammatory and antioxidant properties, which are hot topics in drug discovery. Researchers are investigating whether N'-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-N-(2-hydroxyethyl)ethanediamide could serve as a lead compound for developing new therapeutic agents targeting metabolic disorders or oxidative stress-related conditions.

From a synthetic chemistry perspective, the compound's CAS 1105245-73-5 is a testament to the ingenuity of modern organic synthesis. Its preparation involves multi-step reactions, including amide coupling and cyclization, which are frequently discussed in chemical literature. The compound's purity and stability are critical for its application in biological assays, making it a subject of interest for quality control and analytical method development.

In conclusion, N'-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-N-(2-hydroxyethyl)ethanediamide (CAS 1105245-73-5) represents a fascinating intersection of chemistry and biology. Its structural features and potential applications make it a compelling subject for ongoing research. As the scientific community continues to explore novel drug candidates and biochemical tools, this compound is likely to remain a topic of interest in both academic and industrial settings.